(3S)-3-amino-3-(furan-3-yl)propanamide

Specification

• Molecular Formula: C7H10N2O2
• Molecular Weight: 154.17 g/mol
• IUPAC Name: (3S)-3-amino-3-(furan-3-yl)propanamide
• Standard InChI: InChI=1S/C7H10N2O2/c8-6(3-7(9)10)5-1-2-11-4-5/h1-2,4,6H,3,8H2,(H2,9,10)/t6-/m0/s1
• Standard InChI Key: YUNCSKKLFKXBIR-LURJTMIESA-N
• Isomeric SMILES: C1=COC=C1[C@H](CC(=O)N)N
• Canonical SMILES: C1=COC=C1C(CC(=O)N)N

Introduction

(3S)-3-Amino-3-(furan-3-yl)propanamide is an organic compound characterized by the presence of a furan ring and an amide group. It is a derivative of beta-alanine, where the amino and amide groups are attached to a furan moiety, contributing to its unique chemical and biological properties. This compound is of interest in medicinal chemistry due to its potential biological activities and applications in synthetic chemistry.

Synthesis Pathways

The synthesis of (3S)-3-amino-3-(furan-3-yl)propanamide typically involves:

• Starting Materials: Furan derivatives such as furan-3-carboxaldehyde.

• Reaction Steps:

  • Condensation with beta-alanine or its derivatives.

  • Amide bond formation through coupling agents like carbodiimides.

  • Enantioselective methods may be employed to ensure the (3S)-stereochemistry.

These methods leverage mild reaction conditions to preserve the furan ring's integrity while introducing functional groups.

Applications in Medicinal Chemistry

The compound's structural features make it a promising candidate for:

• Drug Design:

  • The amide group can serve as a bioisostere for carboxylic acids, enhancing drug-like properties.

  • The furan ring may facilitate binding to enzyme active sites.

• Synthetic Intermediates:

  • Useful in constructing heterocyclic frameworks for pharmaceutical applications.

Stability Concerns

The furan ring is susceptible to oxidation under harsh conditions, which may limit its stability during synthesis or storage.

Research Gaps

There is a need for:

• Comprehensive biological assays to confirm its activity.

• Studies on pharmacokinetics and toxicity profiles.